N-[4-chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl]acetamide

• IUPAC Name: N-[4-chloro-1-(2,2,2-trifluoroethyl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C7H7ClF3N3O/c1-4(15)12-6-5(8)2-14(13-6)3-7(9,10)11/h2H,3H2,1H3,(H,12,13,15)
• InChI Key: IYRZZJDIRUBCPB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN(C=C1Cl)CC(F)(F)F
• Molecular Formula: C7H7ClF3N3O
• Molecular Weight: 241.60 g/mol

Description

N-[4-chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl]acetamide, commonly known as CTAP, is a chemical compound that has been widely used in scientific research. CTAP is a selective antagonist of the mu-opioid receptor, which is a protein that plays a crucial role in the regulation of pain, reward, and addiction.

Scientific Research Applications

CTAP has been widely used in scientific research to study the mu-opioid receptor and its role in pain, reward, and addiction. CTAP has been used to investigate the effects of mu-opioid receptor activation and inhibition in animal models of pain, addiction, and depression. CTAP has also been used to study the interaction between the mu-opioid receptor and other proteins in the brain, such as the dopamine transporter.

Mechanism of Action

CTAP acts as a selective antagonist of the mu-opioid receptor. It binds to the receptor and prevents the activation of downstream signaling pathways. This results in a decrease in the analgesic and rewarding effects of opioids.
Biochemical and Physiological Effects
CTAP has been shown to decrease the analgesic effects of opioids in animal models of pain. CTAP has also been shown to decrease the rewarding effects of opioids in animal models of addiction. CTAP has been shown to have little to no effect on other opioid receptors, such as the delta-opioid receptor and the kappa-opioid receptor.

Advantages and Limitations for Lab Experiments

CTAP is a highly selective antagonist of the mu-opioid receptor, which makes it a valuable tool for studying the role of this receptor in pain, reward, and addiction. However, CTAP has some limitations in lab experiments. CTAP has a short half-life in vivo, which can make it difficult to administer and study in animal models. CTAP can also have off-target effects at high concentrations, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of CTAP and the mu-opioid receptor. One direction is to investigate the role of the mu-opioid receptor in other physiological processes, such as immune function and gastrointestinal motility. Another direction is to develop more selective and longer-lasting antagonists of the mu-opioid receptor for use in clinical settings. Finally, the development of new imaging techniques could allow for the visualization of the mu-opioid receptor in vivo, which could provide new insights into its function and regulation.

Synthesis Methods

The synthesis of CTAP involves the reaction of 4-chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine with acetic anhydride in the presence of a base such as pyridine. The reaction yields N-[4-chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl]acetamide as a white solid.